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Compound of Interest

Compound Name: 4-Methoxyphenylacetic Acid

Cat. No.: B044094 Get Quote

For Immediate Reference: Key Disposal Principles

Proper disposal of 4-Methoxyphenylacetic acid is crucial for laboratory safety and

environmental protection. This substance is categorized as harmful if swallowed, a skin irritant,

a cause of serious eye damage, and may cause respiratory irritation.[1][2] Under no

circumstances should this chemical be disposed of down the drain.[1][3] The primary

recommended disposal method is incineration by a licensed professional waste disposal

service.[1]

Hazard Profile
A summary of the key hazards associated with 4-Methoxyphenylacetic acid is provided in the

table below.

Hazard Classification Description

Acute toxicity, Oral (Category 4) Harmful if swallowed.[1][2]

Skin irritation (Category 2) Causes skin irritation.[1][2]

Serious eye damage (Category 1) Causes serious eye damage.[1][2]

Specific target organ toxicity - single exposure

(Category 3)
May cause respiratory irritation.[1][2]
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Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 4-Methoxyphenylacetic
acid from a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the waste, ensure you are wearing appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat.[1][4][5]

Conduct all waste handling and consolidation in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of dust or vapors.[1][4]

2. Waste Segregation and Collection:

Solid Waste:

Collect pure 4-Methoxyphenylacetic acid waste, including residues and contaminated

weighing papers, in a clearly labeled, dedicated waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.[1][4]

Label the container as "Hazardous Waste: 4-Methoxyphenylacetic Acid" and include the

relevant hazard pictograms.

Contaminated Labware:

Disposable items such as gloves, pipette tips, and paper towels that are contaminated

with 4-Methoxyphenylacetic acid should be placed in a designated solid waste

container.

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol or acetone) in a fume hood. The resulting solvent rinse should be collected

as hazardous waste.

Solutions:
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Aqueous or solvent solutions containing 4-Methoxyphenylacetic acid must be collected

in a designated liquid hazardous waste container.

Do not mix with incompatible waste streams. Carboxylic acids can react with bases, active

metals, and other reactive substances.[6]

3. Preparing for Disposal:

Ensure the waste container is securely sealed and the exterior is clean and free of

contamination.

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.[5]

4. Professional Disposal:

The disposal of 4-Methoxyphenylacetic acid must be handled by a licensed and qualified

hazardous waste disposal company.[1]

The recommended method of disposal is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[1]

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for 4-
Methoxyphenylacetic acid.

Emergency Spill Procedures
In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

suitable, closed container for disposal.[1][4]
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For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a

sealed container for disposal.

Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous

waste.

Do not allow the spilled material to enter drains or waterways.[1][3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Methoxyphenylacetic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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